![molecular formula C21H32N4O2 B5320685 1'-(2-amino-2-oxoethyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide](/img/structure/B5320685.png)
1'-(2-amino-2-oxoethyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1'-(2-amino-2-oxoethyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide, also known as Bicuculline, is a naturally occurring alkaloid that is commonly used in scientific research as a tool to study the function of the central nervous system. Bicuculline is a competitive antagonist of the neurotransmitter gamma-aminobutyric acid (GABA) and is therefore able to block the inhibitory effects of GABA on neuronal activity. This property makes Bicuculline an important tool for studying the role of GABA in various physiological and pathological conditions.
Mechanism of Action
1'-(2-amino-2-oxoethyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide acts as a competitive antagonist of the GABA receptor, binding to the receptor and preventing GABA from binding. This results in the inhibition of the inhibitory effects of GABA on neuronal activity, leading to increased excitability of neurons. This property of this compound makes it an important tool for studying the role of GABA in various physiological and pathological conditions.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects on the central nervous system. It has been shown to increase the firing rate of neurons, enhance synaptic transmission, and induce epileptiform activity. This compound has also been shown to induce anxiety-like behavior in animal models, suggesting a potential role in the development of anxiety disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1'-(2-amino-2-oxoethyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide in lab experiments is its ability to selectively block the inhibitory effects of GABA, allowing researchers to study the role of GABA in various physiological and pathological conditions. However, this compound has some limitations, including its potential toxicity and the fact that it can affect other neurotransmitter systems in addition to the GABAergic system.
Future Directions
There are a number of future directions for research on 1'-(2-amino-2-oxoethyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide and its role in the central nervous system. One area of interest is the development of new drugs that target the GABAergic system, particularly in the treatment of neurological disorders such as epilepsy and anxiety. Another area of interest is the investigation of the role of GABA in the development of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Finally, there is a need for further research on the potential toxic effects of this compound and the development of safer alternatives for use in lab experiments.
Synthesis Methods
1'-(2-amino-2-oxoethyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide can be synthesized using a variety of methods, including chemical synthesis and extraction from natural sources. The chemical synthesis of this compound involves the reaction of piperidine with phenylacetic acid to form 1-phenyl-1,4-pentadien-3-one, which is then reacted with ethyl oxalate to form 1-(2-oxoethyl)-1,4-pentadien-3-one. This compound is then reacted with piperidine to form 1,4'-bipiperidine-3,3'-dione, which is finally treated with ammonia to form this compound.
Scientific Research Applications
1'-(2-amino-2-oxoethyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has a wide range of scientific research applications, particularly in the field of neuroscience. It is commonly used to study the function of GABAergic synapses in the central nervous system, as well as to investigate the role of GABA in various neurological disorders such as epilepsy, anxiety, and depression. This compound is also used as a tool to study the mechanisms of action of other drugs that interact with the GABAergic system.
properties
IUPAC Name |
1-[1-(2-amino-2-oxoethyl)piperidin-4-yl]-N-(2-phenylethyl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H32N4O2/c22-20(26)16-24-13-9-19(10-14-24)25-12-4-7-18(15-25)21(27)23-11-8-17-5-2-1-3-6-17/h1-3,5-6,18-19H,4,7-16H2,(H2,22,26)(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBJUBYHGGHNBDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2CCN(CC2)CC(=O)N)C(=O)NCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.